Cas no 63923-60-4 (Acetonitrile, [(4-chlorophenyl)sulfinyl]-)

• Product Name: Acetonitrile, [(4-chlorophenyl)sulfinyl]-
• CAS No: 63923-60-4
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• CID: 425420
• PubChem ID: 11310151
• Update Time: 2025-04-19

Acetonitrile, [(4-chlorophenyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(4-chlorophenyl)sulfinyl]-
• 2-(4-chlorophenyl)sulfinylacetonitrile
• AKOS014018343
• DTXSID50461920
• 63923-60-4

• Inchi： 1S/C8H6ClNOS/c9-7-1-3-8(4-2-7)12(11)6-5-10/h1-4H,6H2
• InChI Key： XEMPZMVELWPETE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC#N)=O

Computed Properties

• Exact Mass: 198.98598
• Monoisotopic Mass: 198.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• PSA: 40.86